Cas no 2229373-55-9 (2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine)
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine
- 2229373-55-9
- EN300-2007271
-
- Inchi: 1S/C8H12F5N/c1-5(2)3-6(5,14)4-7(9,10)8(11,12)13/h3-4,14H2,1-2H3
- InChI Key: SERMXPIIPGQJMI-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(CC1(CC1(C)C)N)F
Computed Properties
- Exact Mass: 217.08899020g/mol
- Monoisotopic Mass: 217.08899020g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007271-0.05g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 0.05g |
$1068.0 | 2023-09-16 | ||
| Enamine | EN300-2007271-0.1g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 0.1g |
$1119.0 | 2023-09-16 | ||
| Enamine | EN300-2007271-0.25g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 0.25g |
$1170.0 | 2023-09-16 | ||
| Enamine | EN300-2007271-0.5g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 0.5g |
$1221.0 | 2023-09-16 | ||
| Enamine | EN300-2007271-1.0g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-2007271-2.5g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 2.5g |
$2492.0 | 2023-09-16 | ||
| Enamine | EN300-2007271-5.0g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 5g |
$3687.0 | 2023-06-02 | ||
| Enamine | EN300-2007271-10.0g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 10g |
$5467.0 | 2023-06-02 | ||
| Enamine | EN300-2007271-1g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 1g |
$1272.0 | 2023-09-16 | ||
| Enamine | EN300-2007271-5g |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine |
2229373-55-9 | 5g |
$3687.0 | 2023-09-16 |
2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine
Professional Introduction to Compound with CAS No. 2229373-55-9 and Product Name: 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine
The compound with the CAS number 2229373-55-9 and the product name 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential applications in medicinal chemistry. The presence of a pentafluoropropyl group in its molecular structure introduces a high degree of fluorine substitution, which is known to enhance the metabolic stability and lipophilicity of pharmaceutical candidates.
Recent studies have highlighted the importance of fluorinated compounds in drug development. The pentafluoropropyl moiety, in particular, has been shown to improve the pharmacokinetic properties of molecules by increasing their resistance to enzymatic degradation. This characteristic makes compounds like 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine valuable candidates for further exploration in the development of novel therapeutics. The cyclopropane ring further contributes to the molecular complexity and reactivity, offering potential for diverse chemical modifications that could yield novel bioactive entities.
The synthesis of 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine involves a series of well-established organic reactions that highlight the expertise required in handling complex molecular architectures. The introduction of fluorine atoms into the propyl chain requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as fluorination reactions and transition-metal-catalyzed coupling reactions are often employed to achieve this goal. These methods not only underscore the technical proficiency required but also demonstrate the compound's suitability for rigorous chemical investigation.
In the realm of medicinal chemistry, the structural features of 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine make it an intriguing candidate for further biological evaluation. The combination of lipophilicity and metabolic stability provided by the fluorinated side chain suggests potential applications in areas such as oncology and anti-inflammatory drug development. Preliminary computational studies have indicated that this compound may exhibit favorable interactions with biological targets relevant to these therapeutic areas. Such findings are particularly promising given the increasing demand for innovative treatments that address unmet medical needs.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclopropane ring is known to be a versatile scaffold that can be modified in numerous ways to generate novel pharmacophores. By incorporating a pentafluoropropyl group at the 1-position of the cyclopropane ring, 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine serves as a valuable intermediate for further derivatization. This flexibility allows researchers to explore a wide range of structural modifications while maintaining the advantageous properties conferred by the fluorine atoms.
The growing interest in fluorinated compounds is also driven by their unique physicochemical properties. Fluorine substitution can significantly alter solubility profiles and binding affinities towards biological targets. In addition to enhancing metabolic stability, pentafluoroalkyl groups can also improve oral bioavailability by increasing lipophilicity without compromising solubility. These attributes are particularly important in drug discovery pipelines where optimizing pharmacokinetic parameters is critical for successful clinical translation.
From a research perspective, 2229373-55-9 represents an exciting opportunity for scientists working at the intersection of organic chemistry and pharmacology. The compound's complex structure presents both challenges and opportunities for innovation. As synthetic methodologies continue to evolve, new ways to access fluorinated building blocks like this one will become increasingly accessible. This democratization of access will likely accelerate the discovery process and lead to more efficient development pipelines.
The potential applications of 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. The unique electronic properties conferred by fluorine substitution make these compounds attractive candidates for advanced material design where specific intermolecular interactions are desired. Such interdisciplinary applications highlight the broad utility of fluorinated molecules and underscore their importance in modern science.
In conclusion, 2229373-55-9 and its corresponding product name, 2, 22, dimethyl, 1, (, 22, 23, 33, pentafluoropropyl) cyclopropan--11--amine, represent a significant advancement in chemical research with far-reaching implications for drug development and materials science. The unique structural features and favorable physicochemical properties make this compound a valuable asset for researchers seeking innovative solutions across multiple scientific disciplines.
2229373-55-9 (2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)